Cas no 1790-91-6 (2,3-Dichloro-6,7-dimethoxyquinoxaline)

2,3-Dichloro-6,7-dimethoxyquinoxaline structure
1790-91-6 structure
Product Name:2,3-Dichloro-6,7-dimethoxyquinoxaline
CAS No:1790-91-6
MF:C10H8Cl2N2O2
MW:259.088720321655
MDL:MFCD04038941
CID:134473
PubChem ID:621079
Update Time:2025-04-19

2,3-Dichloro-6,7-dimethoxyquinoxaline Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dichloro-6,7-dimethoxyquinoxaline
    • Quinoxaline,2,3-dichloro-6,7-dimethoxy-
    • 2,3,5-TRIFLUOROPHENYLBORONIC ACID
    • 2,3-Dichlor-6,7-dimethoxychinoxalin
    • 2,3-dichloro-6,7-dimethoxy-quinoxaline
    • 2,3-Dichloro-6,7-dimethoxy-quinoxazoline
    • ZLD0457
    • MFCD04038941
    • FT-0609542
    • AKOS015912373
    • 1790-91-6
    • AC4800
    • SCHEMBL1291729
    • SY028124
    • CS-0448914
    • 4-nitrophenylglycolicacid
    • DTXSID20347404
    • A812421
    • BAA79091
    • DB-044349
    • MDL： MFCD04038941
    • Inchi： 1S/C10H8Cl2N2O2/c1-15-7-3-5-6(4-8(7)16-2)14-10(12)9(11)13-5/h3-4H,1-2H3
    • InChI Key： NQGVKCNEXNZDPT-UHFFFAOYSA-N
    • SMILES： ClC1=C(N=C2C=C(C(=CC2=N1)OC)OC)Cl

Computed Properties

  • Exact Mass: 257.99600
  • Monoisotopic Mass: 257.9962829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 44.2Ų

Experimental Properties

  • PSA: 44.24000
  • LogP: 2.95380

2,3-Dichloro-6,7-dimethoxyquinoxaline Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

2,3-Dichloro-6,7-dimethoxyquinoxaline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Dichloro-6,7-dimethoxyquinoxaline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449038294-5g
2,3-Dichloro-6,7-dimethoxyquinoxaline
 1790-91-6 95%
5g
 1,015.05 USD 2021-06-15
Alichem
A449038294-10g
2,3-Dichloro-6,7-dimethoxyquinoxaline
 1790-91-6 95%
10g
 1,624.08 USD 2021-06-15
Alichem
A449038294-25g
2,3-Dichloro-6,7-dimethoxyquinoxaline
 1790-91-6 95%
25g
 3,517.50 USD 2021-06-15
Chemenu
CM141891-1g
2,3-Dichloro-6,7-dimethoxyquinoxaline
 1790-91-6 95%+
1g
 $*** 2023-03-30
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY028124-1g
2,3-Dichloro-6,7-dimethoxyquinoxaline
 1790-91-6 ≥95%
1g
 ¥13500.00 2025-08-06
abcr
AB234546-1 g
2,3-Dichloro-6,7-dimethoxyquinoxaline; .
 1790-91-6
1 g
 €229.00 2023-07-20
Chemenu
CM141891-1g
2,3-Dichloro-6,7-dimethoxyquinoxaline
 1790-91-6 95%
1g
 $916 2021-08-05
eNovation Chemicals LLC
K92928-1g
2,3-Dichloro-6,7-dimethoxyquinoxaline
 1790-91-6 95%
1g
 $1650 2024-07-20
abcr
AB234546-1g
2,3-Dichloro-6,7-dimethoxyquinoxaline; .
 1790-91-6
1g
 €229.00 2025-08-06
eNovation Chemicals LLC
K92928-1g
2,3-Dichloro-6,7-dimethoxyquinoxaline
 1790-91-6 95%
1g
 $1650 2025-02-28

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